Cas no 16508-05-7 (cyclobut-1-ene-1,2-dicarboxylic acid)

Cyclobut-1-ene-1,2-dicarboxylic acid is a cyclic unsaturated dicarboxylic acid featuring a cyclobutene ring with two carboxylic acid functional groups at the 1- and 2-positions. This compound is of interest in synthetic organic chemistry due to its strained ring structure, which can facilitate unique reactivity in cycloaddition and polymerization reactions. The presence of conjugated double bonds and carboxyl groups makes it a versatile intermediate for constructing complex molecular frameworks, including pharmaceuticals and specialty polymers. Its rigid geometry and bifunctional nature also lend utility in coordination chemistry and materials science. The compound is typically handled under controlled conditions due to its potential sensitivity.
cyclobut-1-ene-1,2-dicarboxylic acid structure
16508-05-7 structure
Product Name:cyclobut-1-ene-1,2-dicarboxylic acid
CAS No:16508-05-7
MF:C6H6O4
MW:142.109442234039
CID:2658487
PubChem ID:566634
Update Time:2025-05-20

cyclobut-1-ene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cyclobutene-1,2-dicarboxylic acid
    • 1-Cyclobutene-1,2-dicarboxylic acid
    • cyclobut-1-ene-1,2-dicarboxylic acid
    • UMOGLHXZZGEOAW-UHFFFAOYSA-N
    • cyclobut-1-ene-1,2-dicarboxylicacid
    • AKOS006376242
    • CS-0056256
    • SCHEMBL168735
    • EN300-150671
    • 16508-05-7
    • DTXSID50340701
    • Inchi: 1S/C6H6O4/c7-5(8)3-1-2-4(3)6(9)10/h1-2H2,(H,7,8)(H,9,10)
    • InChI Key: UMOGLHXZZGEOAW-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)CC1)=O

Computed Properties

  • Exact Mass: 142.02660867g/mol
  • Monoisotopic Mass: 142.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: -0.1

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Additional information on cyclobut-1-ene-1,2-dicarboxylic acid

Cyclobut-1-ene-1,2-dicarboxylic acid (CAS No. 16508-05-7): A Comprehensive Overview in Modern Chemical Research

Cyclobut-1-ene-1,2-dicarboxylic acid, with the chemical identifier CAS No. 16508-05-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic dicarboxylic acid has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, material science, and medicinal chemistry. The compound's molecular framework, featuring a cyclobutene ring with two carboxylic acid functional groups, makes it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of cyclobut-1-ene-1,2-dicarboxylic acid imparts distinct reactivity patterns that are exploited in multiple synthetic pathways. Its cyclic structure and the presence of two electron-withdrawing carboxylic acid groups enhance its utility as a building block in the construction of more complex molecules. Recent advancements in synthetic methodologies have highlighted its role in the development of novel heterocyclic compounds, which are increasingly relevant in drug discovery efforts.

In the context of pharmaceutical research, cyclobut-1-ene-1,2-dicarboxylic acid has been investigated for its potential as a precursor in the synthesis of therapeutic agents. The compound's ability to undergo various chemical transformations, such as esterification, amidation, and cyclization, makes it a versatile scaffold for designing molecules with specific pharmacological properties. For instance, derivatives of this compound have been explored for their anti-inflammatory and antimicrobial activities.

Recent studies have demonstrated the utility of cyclobut-1-ene-1,2-dicarboxylic acid in the development of advanced materials. Its rigid cyclic structure and functional groups contribute to the formation of polymers with enhanced mechanical and thermal properties. These materials are being evaluated for applications in coatings, adhesives, and specialty plastics, where high performance is critical.

The compound's significance extends to its role in catalysis and organic synthesis. Researchers have leveraged its structural features to develop novel catalysts that facilitate efficient transformations under mild conditions. Such advancements are crucial for sustainable chemical manufacturing processes, reducing energy consumption and minimizing waste.

The pharmaceutical industry has also shown interest in cyclobut-1-ene-1,2-dicarboxylic acid due to its potential as a chiral building block. Chiral compounds are essential in drug development, as they often exhibit enantioselective biological activity. By incorporating this compound into synthetic routes, chemists can access enantiomerically pure intermediates that are critical for developing effective therapeutics.

In conclusion, cyclobut-1-ene-1,2-dicarboxylic acid (CAS No. 16508-05-7) represents a multifaceted compound with broad applications across chemical research and industry. Its unique structural features and reactivity patterns make it indispensable in synthetic chemistry, material science, and pharmaceutical development. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further.

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